Cas no 116850-60-3 (4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-phenyl-)

• Product Name: 4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-phenyl-
• CAS No: 116850-60-3
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 179294
• PubChem ID: 3088005
• Update Time: 2025-04-19

4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-phenyl-
• 4-methyl-3-methylsulfinyl-5-phenyl-1,2,4-triazole
• 3-(Methanesulfinyl)-4-methyl-5-phenyl-4H-1,2,4-triazole
• 4-Methyl-3-(methylsulfinyl)-5-phenyl-4H-1,2,4-triazole
• 116850-60-3
• CHEMBL26516
• DTXSID30922180
• 4H-1,2,4-Triazole, 4-methyl-3-(methylsulfinyl)-5-phenyl-
• SCHEMBL9217722

• Inchi： 1S/C10H11N3OS/c1-13-9(8-6-4-3-5-7-8)11-12-10(13)15(2)14/h3-7H,1-2H3
• InChI Key： LXHVERNYCANDQP-UHFFFAOYSA-N
• SMILES： S(C)(C1=NN=C(C2C=CC=CC=2)N1C)=O

Computed Properties

• Exact Mass: 221.06243
• Monoisotopic Mass: 221.062283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67
• XLogP3: 0.5

Experimental Properties

• Density: 1.34
• Boiling Point: 452.3°Cat760mmHg
• Flash Point: 227.4°C
• Refractive Index: 1.679
• PSA: 53.77